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Get Quote

Executive Summary
(R)-1-(3,5-Dimethylphenyl)ethanamine Hydrochloride is a high-value chiral building block

used extensively in the synthesis of calcimimetics and other pharmaceutical agents.[1] Its

structural rigidity, provided by the 3,5-dimethyl substitution pattern, enhances the

stereoselectivity of subsequent transformations.[2][3] This guide compares the performance of

this specific enantiomer against its racemic counterparts and alternative synthesis methods,

providing researchers with actionable data for process optimization.[2][3]

Technical Specifications & Optical Properties[1][2]
[5][6][7][8][9][10][11][12]
Identity & Physicochemical Data[1][2][3][4][13][14]

IUPAC Name: (1R)-1-(3,5-dimethylphenyl)ethanamine hydrochloride[1]

CAS Number (Free Base): 737713-28-9[1]

CAS Number (Racemate): 84499-74-1[1][4]
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Molecular Formula:

[1][3]

Molecular Weight: 185.70 g/mol (Salt); 149.24 g/mol (Base)[1][3]

Optical Rotation Analysis
While specific batch values vary based on solvent and concentration, the optical rotation

behavior of (R)-1-(3,5-Dimethylphenyl)ethanamine follows the trend of its parent compound,

(R)-1-phenylethylamine.[1][3]

Parameter Specification / Trend Context

Specific Rotation Positive (+)

The (R)-enantiomer of 1-

arylethanamines typically

exhibits dextrorotatory

behavior.[1]

Expected Range +28.0° to +35.0°

Based on (R)-1-

phenylethylamine (

, neat) and electronic effects of

methyl substituents.[1][3]

Solvent Dependency High

Values in Ethanol vs.

Chloroform can differ by >5°.

[1]

Counter-ion Effect Significant

The HCl salt often shows a

different magnitude of rotation

compared to the free base.
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Critical Note: Due to the influence of the 3,5-dimethyl substitution on the plane of polarized light,

experimental determination per batch is mandatory. Do not rely solely on literature values for

the unsubstituted parent.

Comparative Analysis of Preparation Methods
This section compares the three primary methodologies for obtaining high optical purity (R)-1-

(3,5-Dimethylphenyl)ethanamine.

Feature
Method A: Classical

Resolution

Method B:

Enzymatic Kinetic

Resolution

Method C:

Asymmetric

Synthesis

Mechanism

Diastereomeric salt

formation with Chiral

Acid (e.g., Tartaric

Acid).[1]

Selective acylation

using Lipase (e.g.,

Novozym 435).[1][2]

[3]

Metal-catalyzed

reductive amination of

3,5-

dimethylacetophenon

e.[1]

Enantiomeric Excess

(% ee)

90–95% (Requires

recrystallization)

>99% (Very High

Specificity)
95–98%

Yield (Theoretical)
Max 50% (unless

recycled)

Max 50% (Kinetic

limit)
>90%

Scalability High (Simple filtration)
Medium (Enzyme

cost/stability)

High (Flow chemistry

compatible)

Cost Efficiency Best for Bulk
Best for High Purity

R&D
High Initial Setup Cost

Performance Verdict
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For Drug Discovery (mg to g scale):Method B (Enzymatic) is superior due to the extremely

high optical purity (>99% ee) achieved without complex crystallization optimization.[1][3]

For Process Development (kg scale):Method A (Classical Resolution) remains the industry

standard due to the low cost of resolving agents like (L)-Tartaric acid or Mandelic acid.[1]

Experimental Protocols
Protocol: Determination of Optical Rotation
Objective: To accurately measure the specific rotation

of the HCl salt.[3]

Preparation: Dry the HCl salt under vacuum at 40°C for 4 hours to remove residual

solvent/moisture.

Solvent Selection: Use Absolute Ethanol or Methanol (HPLC Grade).[1][3] Avoid chloroform

for HCl salts due to solubility issues.[1]

Solution: Prepare a

(

) solution. Ensure complete dissolution; sonicate if necessary.[1]

Measurement:

Zero the polarimeter with the pure solvent blank.

Fill the 1 dm (100 mm) cell, ensuring no air bubbles are trapped in the light path.[3]

Measure at 20°C using the Sodium D-line (589 nm).[1]

Record the average of 5 readings.

Calculation:

Where
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is the observed rotation,

is path length in dm, and

is concentration in g/mL.[1][3][5][6]

Protocol: Chiral HPLC Validation
Objective: To quantify Enantiomeric Excess (% ee).

Column: Chiralcel OD-H or Chiralpak AD-H (Daicel).[1]

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][3]

Flow Rate: 0.5 mL/min.

Detection: UV at 254 nm.[1]

Expected Elution: The (R)-enantiomer typically elutes after the (S)-enantiomer on OD-H

columns, but standard injection is required for confirmation.[1]

Visualizations
Workflow: Classical vs. Enzymatic Resolution
The following diagram illustrates the decision pathway for selecting the optimal resolution

strategy based on scale and purity requirements.
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1-(3,5-Dimethylphenyl)ethanamine
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Product: 90-95% ee
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Click to download full resolution via product page

Caption: Comparative workflow for the resolution of (R)-1-(3,5-Dimethylphenyl)ethanamine.

Decision Tree: Analytical Method Selection
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Sample Analysis
Requirement

Is Optical Purity
Critical?

Polarimetry
(Specific Rotation)

No (Identity only)

Chiral HPLC
(Quantify % ee)

Yes (Quantification)

Identity Confirmation
(Batch-to-Batch)

Process Validation
(Impurity Profiling)

Click to download full resolution via product page

Caption: Decision logic for selecting between Polarimetry and Chiral HPLC for quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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